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Compound of Interest

Compound Name: Dibutyl phosphite

Cat. No.: B1670434 Get Quote

Dibutyl Phosphite: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of Dibutyl phosphite (DBP), a versatile organophosphorus compound. This

document includes key data, detailed experimental protocols for its synthesis and analysis, and

visualizations of its characteristic chemical reactions.

Core Physical and Chemical Properties
Dibutyl phosphite, also known as dibutyl hydrogen phosphite, is a colorless liquid with a

characteristic penetrating odor.[1] It is a dialkyl phosphite ester with the chemical formula

C₈H₁₉O₃P.

Physical Properties
The key physical properties of Dibutyl phosphite are summarized in the table below for easy

reference.
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Property Value Units

Molecular Formula C₈H₁₉O₃P

Molecular Weight 194.21 g/mol

Appearance Clear, colorless liquid

Odor Penetrating

Density 0.995 g/mL at 25 °C

Boiling Point 118-119 °C at 11 mmHg

Melting Point -70.5 °C

Flash Point 118 °C (closed cup)

Refractive Index 1.423 at 20 °C

Vapor Pressure <0.1 mmHg at 20 °C

Solubility in Water 7.3 g/L at 25 °C

Solubility in Organic Solvents
Soluble in most common

organic solvents

Chemical Properties
Dibutyl phosphite exhibits reactivity characteristic of a dialkyl phosphite, primarily centered

around the phosphorus atom. It exists in tautomeric equilibrium, with the phosphonate form

possessing a P-H bond predominating over the phosphite form with a P-OH group. This P-H

bond is the site of many of its characteristic reactions.

Synthesis: Dibutyl phosphite is commonly synthesized by the reaction of phosphorus

trichloride with n-butanol. The reaction proceeds via the formation of a dichlorophosphite

intermediate, which subsequently reacts with additional butanol to yield the final product.

Hydrolysis: Dibutyl phosphite can undergo hydrolysis, particularly under basic conditions, to

yield butanol and phosphorous acid. This reaction is of consideration for its storage and

handling.
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Pudovik Reaction: A key reaction of Dibutyl phosphite is the Pudovik reaction, which involves

the addition of the P-H bond across the C=N double bond of an imine. This reaction is a

valuable method for the synthesis of α-aminophosphonates, which are of interest in medicinal

chemistry due to their biological activities.

Key Chemical Reactions and Signaling Pathways
The following diagrams illustrate the fundamental chemical transformations involving Dibutyl
phosphite.

Phosphorus
trichloride

BuO-PCl₂+ BuOH

HCl

n-Butanol Dibutyl phosphite+ BuOH

HCl

n-Butanol

Click to download full resolution via product page

Synthesis of Dibutyl phosphite.

Dibutyl phosphite

Butanol

+ 2 H₂O
(base catalyst)

Phosphorous Acid

+ 2 H₂O
(base catalyst)

H₂O

Click to download full resolution via product page

Hydrolysis of Dibutyl phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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